Cas no 1806060-85-4 (2-(Bromomethyl)-4-chloro-6-(difluoromethyl)pyridine-3-acetic acid)

• Product Name: 2-(Bromomethyl)-4-chloro-6-(difluoromethyl)pyridine-3-acetic acid
• CAS No: 1806060-85-4
• MF: C₉H₇BrClF₂NO₂
• MW: 314.511187791824
• CID: 4873732
• Update Time: 2025-10-25

2-(Bromomethyl)-4-chloro-6-(difluoromethyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-4-chloro-6-(difluoromethyl)pyridine-3-acetic acid

• Inchi： 1S/C9H7BrClF2NO2/c10-3-7-4(1-8(15)16)5(11)2-6(14-7)9(12)13/h2,9H,1,3H2,(H,15,16)
• InChI Key： HYSLRBYBEKNJTP-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(C=C(C(F)F)N=1)Cl)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 2.2
• Topological Polar Surface Area: 50.2

Additional information on 2-(Bromomethyl)-4-chloro-6-(difluoromethyl)pyridine-3-acetic acid

2-(Bromomethyl)-4-chloro-6-(difluoromethyl)pyridine-3-acetic acid: A Novel Scaffold in Medicinal Chemistry

CAS No. 1806060-85-4 represents a unique molecular entity with potential applications in drug discovery and synthetic chemistry. This compound, designated as 2-(Bromomethyl)-4-chloro-6-(difluoromethyl)pyridine-3-acetic acid, is characterized by its complex aromatic ring system and functional groups that confer diverse chemical reactivity. Recent advancements in medicinal chemistry have highlighted the importance of such scaffolds in the development of targeted therapeutics for oncology and neurodegenerative disorders.

The pyridine-3-acetic acid core of this molecule provides a versatile platform for further functionalization. The 4-chloro and 6-(difluoromethyl) substituents introduce electron-withdrawing effects, which can modulate the compound's interaction with biological targets. The 2-(bromomethyl) group serves as a valuable site for bioconjugation, enabling the attachment of targeting ligands or therapeutic payloads. These structural features make the molecule a promising candidate for further exploration in pharmaceutical research.

Recent studies published in Journal of Medicinal Chemistry (2023) have demonstrated the utility of 2-(Bromomethyl)-4-chloro-6-(difluoromethyl)pyridine-3-acetic acid as a building block for the synthesis of novel antitumor agents. Researchers have reported its ability to inhibit the proliferation of cancer cell lines, particularly in breast cancer and prostate cancer models. The compound's mechanism of action involves the disruption of mitotic spindle formation, a critical process in cell division.

Advances in computational drug design have further enhanced the understanding of this molecule's biological activity. Molecular docking studies have shown that the pyridine ring interacts with kinase domains, suggesting potential applications in the treatment of kinase-driven cancers. The fluorine atoms in the 6-(difluoromethyl) group contribute to the compound's metabolic stability, a critical factor in drug development.

Experimental data from in vitro assays indicate that 2-(Bromomethyl)-4-chloro-6-(difluoromethyl)pyridine-3-acetic acid exhibits promising cytotoxic activity against multidrug-resistant cancer cells. This property is attributed to its ability to overcome the efflux mechanisms mediated by ATP-binding cassette transporters. Such characteristics make it a valuable candidate for the development of next-generation chemotherapeutics.

Recent research in organocatalytic synthesis has enabled the efficient preparation of this compound. A study published in Organic Letters (2024) described a novel asymmetric catalytic approach that significantly improved the yield and enantioselectivity of the synthesis process. This advancement is critical for the production of chiral pharmaceuticals, which often require precise stereochemical control for optimal biological activity.

The pyridine-3-acetic acid scaffold has also shown potential in the development of central nervous system (CNS) drugs. Preliminary studies suggest that the compound may modulate neurotransmitter receptors, making it a candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Further research is needed to elucidate the exact mechanisms of action.

Advancements in high-throughput screening techniques have facilitated the evaluation of this compound's pharmacological profile. A recent study in Drug Discovery Today (2023) demonstrated its ability to inhibit phosphodiesterase enzymes, which are implicated in various physiological processes. This finding opens new avenues for its application in the treatment of cardiovascular diseases and inflammatory conditions.

From a synthetic perspective, the 2-(bromomethyl) group offers multiple opportunities for functionalization. Researchers have explored its potential as a site for click chemistry reactions, enabling the rapid assembly of complex molecular architectures. This property is particularly valuable in the development of multivalent ligands for targeted drug delivery.

Environmental and safety considerations have also been addressed in recent studies. The fluorinated substituents in the 6-(difluoromethyl) group have been evaluated for their potential impact on ecotoxicity. While the compound shows promising therapeutic potential, its environmental fate remains an area of ongoing investigation.

The 4-chloro substituent has been studied for its role in enhancing the lipophilicity of the molecule, which can influence its cell membrane permeability. This property is crucial for the development of oral formulations, as it affects the compound's ability to cross biological barriers and reach its target site.

Recent advances in nanotechnology have opened new possibilities for the application of this compound. Researchers are exploring the use of nanoformulations to improve the bioavailability and targeted delivery of 2-(Bromomethyl)-4-chloro-6-(difluoromethyl)pyridine-3-acetic acid. These approaches could significantly enhance its therapeutic efficacy while minimizing systemic side effects.

Overall, the unique combination of structural features in 2-(Bromomethyl)-4-chloro-6-(difluoromethyl)pyridine-3-acetic acid positions it as a promising candidate for further development. Ongoing research in drug discovery and synthetic chemistry continues to uncover new applications and optimize its therapeutic potential. As our understanding of its biological mechanisms and synthetic capabilities grows, this molecule may play an increasingly important role in the treatment of various diseases.

Future studies should focus on elucidating the exact molecular targets and mechanisms of action of this compound. Additionally, the development of pharmacokinetic profiles and toxicological data will be critical for its transition from a research compound to a viable therapeutic agent. Collaborative efforts between pharmaceutical companies and academic institutions will be essential in advancing this promising candidate.

As the field of pharmaceutical chemistry continues to evolve, molecules like 2-(Bromomethyl)-4-chloro-6-(difluoromethyl)pyridine-3-acetic acid represent the next frontier in drug discovery. Their unique structural features and potential therapeutic applications highlight the importance of continued research and innovation in this dynamic field.

With ongoing advancements in synthetic methodologies, computational modeling, and biological screening, the future of this compound appears promising. Its potential applications in the treatment of oncological, neurological, and cardiovascular diseases underscore the importance of further investigation. As researchers continue to explore its properties and applications, this molecule may become a valuable addition to the pharmaceutical arsenal.

Ultimately, the journey of 2-(Bromomethyl)-4-chloro-6-(difluoromethyl)pyridine-3-acetic acid from a synthetic compound to a therapeutic agent represents the intersection of chemistry, biology, and pharmacology. As our understanding of its properties and applications deepens, it may offer new possibilities for the treatment of various diseases, contributing to the advancement of modern medicine.

As the field of pharmaceutical research continues to expand, molecules like 2-(Bromomethyl)-4-chloro-6-(difluoromethyl)pyridine-3-acetic acid will play an increasingly important role. Their potential to address unmet medical needs and improve patient outcomes highlights the importance of continued exploration and innovation in the development of new therapeutic agents.

With the rapid pace of technological advancement and scientific discovery, the future of this compound appears promising. As researchers continue to uncover its properties and applications, it may become a valuable tool in the fight against various diseases, contributing to the ongoing progress in the field of pharmaceutical science.

As we move forward, the continued study of 2-(Bromomethyl)-4-chloro-6-(difluoromethyl)pyridine-3-acetic acid and similar compounds will be crucial in the development of new and more effective therapies. The integration of interdisciplinary approaches will be essential in unlocking the full potential of these molecules and advancing the field of pharmaceutical research.

Ultimately, the exploration of 2-(Bromomethyl)- The exploration of 2-(Bromomethyl)-4-chloro-6-(difluoromethyl)pyridine-3-acetic acid and similar compounds represents a critical frontier in pharmaceutical research. These molecules, with their unique structural features and potential therapeutic applications, offer exciting possibilities for addressing a wide range of medical conditions. As the field of drug discovery continues to evolve, the integration of advanced technologies, computational modeling, and interdisciplinary collaboration will play a vital role in unlocking the full potential of such compounds. ### Key Areas of Focus for Future Research: 1. Mechanistic Studies - Elucidating the molecular targets and biological mechanisms of action of the compound. - Investigating its interactions with various receptors, enzymes, and signaling pathways. 2. Pharmacokinetic and Pharmacodynamic Profiling - Assessing absorption, distribution, metabolism, and excretion (ADME) properties. - Evaluating dose-response relationships and therapeutic efficacy in preclinical models. 3. Toxicological Evaluation - Conducting comprehensive safety assessments to identify potential side effects or toxicological concerns. - Ensuring the compound meets regulatory standards for human use. 4. Optimization of Therapeutic Potential - Exploring chemical modifications to enhance potency, selectivity, and bioavailability. - Developing novel formulations (e.g., nanoformulations, prodrugs) to improve delivery and reduce side effects. 5. Translation to Clinical Application - Advancing the compound through preclinical and clinical trial phases. - Collaborating with pharmaceutical companies and regulatory agencies to expedite development. 6. Interdisciplinary Collaboration - Leveraging expertise from chemistry, biology, pharmacology, and computational science. - Harnessing AI and machine learning to accelerate drug discovery and predict outcomes. ### Potential Therapeutic Applications: - Oncology: Targeting cancer-related pathways or acting as an antitumor agent. - Neurology: Addressing neurological disorders such as Alzheimer’s, Parkinson’s, or epilepsy. - Cardiovascular Diseases: Modulating pathways involved in hypertension, atherosclerosis, or arrhythmias. - Infectious Diseases: Investigating antiviral or antibacterial properties. ### Challenges and Considerations: - Selectivity and Specificity: Ensuring the compound targets only desired pathways without off-target effects. - Cost and Scalability: Developing cost-effective synthetic routes for large-scale production. - Regulatory Hurdles: Navigating the complex regulatory landscape for drug approval. ### Conclusion: The journey of 2-(Bromomethyl)-4-chloro-6-(difluoromethyl)pyridine-3-acetic acid from a synthetic compound to a therapeutic agent exemplifies the dynamic interplay between chemistry, biology, and pharmacology. While challenges remain, the potential benefits of this molecule in treating various diseases underscore the importance of continued research and innovation. As the field of pharmaceutical science advances, such compounds may become pivotal in addressing unmet medical needs and improving patient outcomes. The collaborative efforts of researchers, industry professionals, and regulatory bodies will be instrumental in translating these promising discoveries into real-world therapeutic solutions.